Cas no 6324-41-0 ( )

• Product name: &nbsp
• CAS No: 6324-41-0
• MF: C₂₁H₃₁N₃O
• MW: 341.49034
• CID: 959459
• PubChem ID: 54601766

  Chemical and Physical Properties

Names and Identifiers

• N'-cyclopentyl-N-(6-methoxyquinolin-8-yl)-N'-(2-methylpropyl)ethane-1,2-diamine,hydrochloride
• DTXSID10713210
• NSC29967
• N~1~-Cyclopentyl-N~2~-(6-methoxyquinolin-8-yl)-N~1~-(2-methylpropyl)ethane-1,2-diamine--hydrogen chloride (1/1)
• NSC-29967
• 6324-41-0
•  

• Inchi： InChI=1S/C21H31N3O.ClH/c1-16(2)15-24(18-8-4-5-9-18)12-11-22-20-14-19(25-3)13-17-7-6-10-23-21(17)20;/h6-7,10,13-14,16,18,22H,4-5,8-9,11-12,15H2,1-3H3;1H
• InChI Key： ZSMQEXIXTIZFOV-UHFFFAOYSA-N
• SMILES： CC(C)CN(CCNC1=C2C(=CC(=C1)OC)C=CC=N2)C3CCCC3.Cl

Computed Properties

• Exact Mass: 341.24693
• Monoisotopic Mass: 377.223
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 383
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4A^2

Experimental Properties

• Density: 1.08
• Boiling Point: 508.8°C at 760 mmHg
• Flash Point: 261.5°C
• Refractive Index: 1.58
• PSA: 37.39